Cas no 2287312-07-4 (1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid)

• Product Name: 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid
• CAS No: 2287312-07-4
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5412859
• PubChem ID: 137942167
• Update Time: 2025-08-05

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypyrrolidin-3-yl)acetic acid
• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)-3-hydroxypyrrolidin-3-yl]acetic acid
• EN300-6737436
• Z3015132220
• 2287312-07-4
• 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid

• Inchi： 1S/C21H21NO5/c23-19(24)11-21(26)9-10-22(13-21)20(25)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,26H,9-13H2,(H,23,24)
• InChI Key： LXKBSQXRPGMVKS-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid

Introduction to 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic Acid (CAS No. 2287312-07-4)

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid (CAS No. 2287312-07-4) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Hyp-OH, is a protected form of hydroxyproline, a key amino acid involved in the structure and function of collagen and other proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal and high stability under various reaction conditions.

The chemical structure of 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid consists of a pyrrolidine ring with a hydroxyl group at the 3-position and an Fmoc protecting group attached to the nitrogen atom. This unique structure confers several advantageous properties, including enhanced solubility, stability, and reactivity in organic solvents. These properties make it an ideal building block for the synthesis of complex peptides and peptidomimetics.

In recent years, significant advancements have been made in the application of Fmoc-Hyp-OH in various research areas. One notable area is the development of collagen-mimetic peptides (CMPs), which are designed to mimic the structural and functional properties of natural collagen. CMPs have shown promise in tissue engineering, wound healing, and drug delivery systems. The hydroxyproline residue, protected by the Fmoc group, plays a crucial role in maintaining the triple helical structure of collagen, which is essential for its biological activity.

Another important application of 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid is in the synthesis of peptidomimetics for therapeutic purposes. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties such as increased stability, bioavailability, and reduced immunogenicity. The Fmoc protecting group allows for precise control over the synthesis process, ensuring high purity and yield of the final product.

The use of Fmoc-Hyp-OH in solid-phase peptide synthesis (SPPS) has also been extensively studied. SPPS is a widely used technique for the synthesis of peptides and small proteins. The Fmoc protecting group can be easily removed using mild bases such as piperidine, allowing for stepwise addition of amino acids to the growing peptide chain. This method has been instrumental in the development of numerous therapeutic peptides and peptidomimetics.

In addition to its applications in peptide synthesis, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid has also been explored for its potential in materials science. For instance, it has been used to create self-assembling peptides that form nanofibers or hydrogels with tunable properties. These materials have shown promise in various biomedical applications, including tissue engineering scaffolds and drug delivery systems.

The stability and reactivity of Fmoc-Hyp-OH have also been investigated under various conditions. Studies have shown that it remains stable under mild acidic and basic conditions but can be selectively deprotected using specific reagents such as piperidine or DBU (1,8-diazabicyclo[5.4.0]undec-7-en). This selective deprotection is crucial for maintaining the integrity of the peptide chain during synthesis.

In conclusion, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-3-pyrrolidineacetic acid (CAS No. 2287312-07-4) is a valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique chemical structure and properties make it an essential building block for the synthesis of complex peptides and peptidomimetics. Ongoing research continues to explore new applications and improve existing methods for its use, further solidifying its importance in these fields.